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Compound of Interest

Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273

For Researchers, Scientists, and Drug Development Professionals

N-Benzylglycine ethyl ester, with the CAS number 6436-90-4, is a versatile organic
compound that serves as a crucial building block in a multitude of chemical syntheses.[1][2] Its
unique molecular structure, incorporating a benzyl group, a glycine moiety, and an ethyl ester,
makes it a valuable intermediate in the pharmaceutical, agrochemical, and dyestuff industries.
[3][4] This technical guide provides an in-depth overview of the core properties, synthesis, and
applications of N-Benzylglycine ethyl ester, tailored for professionals in research and
development.

Physicochemical and Spectral Properties

N-Benzylglycine ethyl ester is typically a colorless to light yellow liquid under standard
conditions.[1] It is characterized by its limited solubility in water but shows good solubility in
organic solvents such as ethanol and dichloromethane.[2][4] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Formula C11H1sNO2 [1][5]
Molecular Weight 193.24 g/mol [1][6]
Boiling Point 140-142 °C at 10 mmHg [3]
Density 1.031 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.506
Flash Point 113 °C (235.4 °F) - closed cup [7]
Appearance Clear colorless to light yellow o

liquid

. Not miscible or difficult to mix
Solubility ) ) [3][4]
in water

Spectral data, including 1H NMR, IR, and Mass Spectrometry, are available for N-
Benzylglycine ethyl ester, confirming its structure.[5][8][9] These data are crucial for quality
control and for researchers to verify the identity and purity of the compound.

Synthesis of N-Benzylglycine Ethyl Ester

Several synthetic routes to N-Benzylglycine ethyl ester have been reported. Acommon and
efficient method involves the N-alkylation of glycine ethyl ester hydrochloride with benzyl
chloride.[10] Another established method is the reaction of ethyl bromoacetate with
benzylamine.[11]

Experimental Protocol: Synthesis from Glycine Ethyl
Ester Hydrochloride and Benzyl Chloride

This protocol is adapted from a reported procedure and outlines a cost-effective method for the
synthesis of N-Benzylglycine ethyl ester.[10]

Materials:

e Glycine ethyl ester hydrochloride
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Triethylamine

Ethanol

Benzyl chloride

Anhydrous magnesium sulfate
Procedure:

o To aflask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of triethylamine, and 200 ml
of ethanol.

e Heat the mixture to reflux and maintain for 1 hour.

o Cool the mixture, which will result in the precipitation of a white solid.

« Filter the solid and add another 20.0 g of triethylamine to the filtrate.

e Cool the mixture to 0-5°C.

e Slowly add 27.8 g of benzyl chloride dropwise to the cooled mixture.

 After the addition is complete, allow the reaction to proceed at 40°C for 4 hours.

o Upon completion, filter the reaction mixture.

e Wash the filtrate with water until it is neutral.

» Dry the solution with anhydrous magnesium sulfate and then filter off the drying agent.

o The final product is obtained by distilling the residue under reduced pressure at 100°C,
collecting the fraction at 139-142°C. This process yields a pale yellow oily liquid.[10]
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Figure 1: Synthesis workflow for N-Benzylglycine ethyl ester.
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Applications in Research and Development

N-Benzylglycine ethyl ester is a highly valuable intermediate with a wide range of
applications:

o Pharmaceutical Synthesis: It is a key starting material in the development of various
pharmaceuticals, particularly those targeting neurological disorders.[1] Its structure is
amenable to modifications, making it a versatile scaffold for creating amino acid derivatives
and peptide analogs.[1]

» Peptide Synthesis: The compound is utilized in solution-phase peptide synthesis.

» Agrochemicals and Dyestuffs: It serves as an important raw material and intermediate in the
production of agrochemicals and dyes.[3][4]

e Biochemical Research: Researchers use N-Benzylglycine ethyl ester in studies related to
amino acid metabolism to better understand metabolic pathways.[1]

e Asymmetric Synthesis: It can act as a chiral auxiliary in asymmetric synthesis, which is
critical for producing enantiomerically pure compounds, a crucial aspect of modern drug
development.[1]

e Cosmetic Formulations: In the cosmetics industry, it is used to enhance the skin absorption
and stability of active ingredients.[1]

e Food Industry: It is also utilized as a flavoring agent in various food products.[1]

Safety and Handling

N-Benzylglycine ethyl ester is classified as a combustible liquid.[7] Appropriate personal
protective equipment, including eye shields and gloves, should be worn when handling this
compound.[12] It should be stored in a cool, dry, and well-ventilated place in a tightly closed
container.[4] It is incompatible with strong oxidizing agents.[4] For detailed safety information,
refer to the Safety Data Sheet (SDS).[12][13]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7440830.htm
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b22704
https://www.fishersci.com/store/msds?partNumber=AC105950500&countryCode=US&language=en
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.fishersci.com/store/msds?partNumber=AC105950500&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-benzylglycine-ethyl-ester.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Benzylglycine Ethyl Ester

Core Propérties
ety & Handling

Synthetic Routes

Applidations

Click to download full resolution via product page

Figure 2: Key aspects of N-Benzylglycine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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